Cas no 2165810-03-5 ((2R)-2-isothiocyanato-4-methylpentanoic acid)

• Product Name: (2R)-2-isothiocyanato-4-methylpentanoic acid
• CAS No: 2165810-03-5
• MF: C₇H₁₁NO₂S
• MW: 173.23274064064
• CID: 6482250
• PubChem ID: 165813069
• Update Time: 2025-10-28

(2R)-2-isothiocyanato-4-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-isothiocyanato-4-methylpentanoic acid
• EN300-1458855
• 2165810-03-5

• Inchi： 1S/C7H11NO2S/c1-5(2)3-6(7(9)10)8-4-11/h5-6H,3H2,1-2H3,(H,9,10)/t6-/m1/s1
• InChI Key： SVRMIPGWFQYMOJ-ZCFIWIBFSA-N
• SMILES： S=C=N[C@@H](C(=O)O)CC(C)C

Computed Properties

• Exact Mass: 173.05104977g/mol
• Monoisotopic Mass: 173.05104977g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 81.8Ų

Additional information on (2R)-2-isothiocyanato-4-methylpentanoic acid

Comprehensive Overview of (2R)-2-isothiocyanato-4-methylpentanoic acid (CAS No. 2165810-03-5)

(2R)-2-isothiocyanato-4-methylpentanoic acid (CAS No. 2165810-03-5) is a specialized chiral compound that has garnered significant attention in pharmaceutical and biochemical research. Its unique structure, featuring an isothiocyanate functional group and a 4-methylpentanoic acid backbone, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, enzyme inhibition, and targeted therapy development.

The compound's chiral center at the 2R position is critical for its stereoselective interactions, which are essential for modulating biological activity. This property aligns with the growing demand for enantiomerically pure compounds in modern medicine, as highlighted by recent trends in precision medicine and personalized therapeutics. The isothiocyanate group further enhances its reactivity, enabling conjugation with biomolecules for applications such as proteomics and bioconjugation chemistry.

In the context of green chemistry and sustainable synthesis, (2R)-2-isothiocyanato-4-methylpentanoic acid offers opportunities for eco-friendly derivatization. Its compatibility with water-soluble catalysts and microwave-assisted synthesis methods has been explored to reduce environmental impact. These advancements address the increasing focus on sustainable pharmaceutical manufacturing, a topic frequently searched in academic and industrial forums.

Analytical characterization of this compound typically involves advanced techniques such as HPLC (High-Performance Liquid Chromatography) and NMR spectroscopy, ensuring high purity and structural confirmation. The rise of AI-driven molecular modeling tools has also facilitated the prediction of its physicochemical properties, a common query among computational chemists. Studies have demonstrated its stability under controlled conditions, making it suitable for long-term storage in research settings.

From a commercial perspective, CAS No. 2165810-03-5 is often sourced for peptide synthesis and small-molecule libraries. Its role in fragment-based drug design (FBDD) is particularly noteworthy, as fragment-based approaches dominate current drug discovery pipelines. Suppliers frequently highlight its use in high-throughput screening (HTS) campaigns, where its structural diversity can yield novel hits for challenging targets like protein-protein interactions.

Emerging applications include its incorporation into fluorescent probes for cellular imaging, leveraging the isothiocyanate moiety's labeling capabilities. This aligns with the booming interest in bioimaging technologies and diagnostic tools, frequently searched topics in life sciences. Additionally, its potential as a crosslinking agent in polymer chemistry has been investigated, though this remains an underexplored area.

Regulatory compliance for (2R)-2-isothiocyanato-4-methylpentanoic acid adheres to standard laboratory chemical guidelines, with no reported restrictions under major global frameworks. Safety data sheets emphasize standard handling protocols, including the use of personal protective equipment (PPE) and ventilated workstations, common concerns for laboratory personnel.

Future research directions may explore its utility in click chemistry reactions or as a building block for macrocyclic compounds, both trending topics in synthetic chemistry. The compound's versatility ensures its relevance in multidisciplinary research, bridging gaps between organic synthesis, medicinal chemistry, and chemical biology.